4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde

• IUPAC Name: 4-(2-fluorobenzoyl)piperazine-1-carbaldehyde
• InChI: InChI=1S/C12H13FN2O2/c13-11-4-2-1-3-10(11)12(17)15-7-5-14(9-16)6-8-15/h1-4,9H,5-8H2
• InChI Key: YMCNBVBBPQPFFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C=O)C(=O)C2=CC=CC=C2F
• Molecular Formula: C12H13FN2O2
• Molecular Weight: 236.24 g/mol

Description

4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde, also known as FUB-APINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potential as a tool for studying the endocannabinoid system. It was first synthesized in 2013 by a team of Japanese researchers led by Takayuki Tsutsui.

Mechanism of Action

4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde works by binding to CB1 and CB2 receptors in the brain and other parts of the body. This binding activates the endocannabinoid system, which is involved in a variety of physiological processes, including pain sensation, mood regulation, and appetite control.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde are not well understood, but some studies have suggested that it may have similar effects to other synthetic cannabinoids, such as increased heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde in lab experiments is that it is a relatively new compound, which means that there is still much to learn about its pharmacology and effects on the endocannabinoid system. However, one limitation is that it is a synthetic compound, which means that it may not accurately reflect the effects of natural cannabinoids in the body.

Future Directions

There are many potential future directions for research on 4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde, including investigating its effects on specific physiological processes, such as pain sensation or mood regulation. Additionally, researchers could explore the potential therapeutic applications of 4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde, such as its use in treating conditions like chronic pain or anxiety. Finally, further studies could be conducted to better understand the pharmacology of 4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde and its potential as a tool for studying the endocannabinoid system.

Synthesis Methods

The synthesis of 4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde involves several steps, including the reaction of 2-fluorobenzoyl chloride with piperazine, followed by the addition of aldehyde and other reagents. The final product is purified through a series of chromatography and recrystallization steps.

Scientific Research Applications

4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde has been used in a variety of scientific studies to investigate the effects of synthetic cannabinoids on the endocannabinoid system. One study published in the journal Drug Testing and Analysis found that 4-(2-fluorobenzoyl)-1-piperazinecarbaldehyde had a high affinity for CB1 and CB2 receptors, suggesting that it could be useful for studying the pharmacology of these receptors.